Cas no 1467062-15-2 (2-(4-bromophenyl)azetidine hydrochloride)

• Product Name: 2-(4-bromophenyl)azetidine hydrochloride
• CAS No: 1467062-15-2
• MF: C₉H₁₁BrClN
• MW: 248.547340631485
• CID: 2112124
• Update Time: 2025-08-03

2-(4-bromophenyl)azetidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromophenyl)azetidine hydrochloride
• RENZQTXEIBTKSO-UHFFFAOYSA-N
• CID 86698715
• Azetidine, 2-(4-bromophenyl)-, hydrochloride (1:1)

• Inchi： 1S/C9H10BrN.ClH/c10-8-3-1-7(2-4-8)9-5-6-11-9;/h1-4,9,11H,5-6H2;1H
• InChI Key： RENZQTXEIBTKSO-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1CCN1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 130
• Topological Polar Surface Area: 12

Additional information on 2-(4-bromophenyl)azetidine hydrochloride

Introduction to 2-(4-bromophenyl)azetidine hydrochloride (CAS No. 1467062-15-2)

2-(4-bromophenyl)azetidine hydrochloride, identified by its Chemical Abstracts Service (CAS) number 1467062-15-2, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the azetidine class of heterocyclic structures, characterized by a five-membered ring containing two carbon atoms and one nitrogen atom. The presence of a bromine substituent at the para position of the phenyl ring and the hydrochloride salt form enhances its utility in synthetic chemistry and biological assays.

The structure-activity relationship (SAR) of 2-(4-bromophenyl)azetidine hydrochloride has been extensively studied due to its potential as a pharmacophore in drug discovery. The bromine atom at the 4-position of the phenyl ring serves as a key pharmacophoric element, facilitating interactions with biological targets such as enzymes and receptors. This positional specificity has been exploited in the development of novel therapeutic agents targeting various diseases, including cancer and inflammatory disorders.

In recent years, 2-(4-bromophenyl)azetidine hydrochloride has garnered attention for its role in the synthesis of small-molecule inhibitors. The azetidine scaffold is particularly valuable in medicinal chemistry due to its ability to mimic more complex cyclic structures while maintaining bioavailability and metabolic stability. Researchers have leveraged this compound to develop inhibitors targeting kinases, which are overexpressed in many cancers. For instance, studies have demonstrated its utility in generating lead compounds for tyrosine kinase inhibitors, where the bromine substituent aids in covalent binding to active sites.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, making it more suitable for formulation into pharmaceutical products. This solubility advantage is critical for drug delivery systems, ensuring efficient absorption and distribution within the body. Furthermore, the stability of the hydrochloride salt under various storage conditions makes it a reliable intermediate in synthetic protocols.

Advances in computational chemistry have enabled more precise predictions of the biological activity of 2-(4-bromophenyl)azetidine hydrochloride. Molecular docking studies have revealed its potential binding affinity to various protein targets, including those involved in signal transduction pathways. These computational insights have guided experimental efforts, streamlining the optimization process for drug candidates derived from this scaffold.

Recent publications highlight the application of 2-(4-bromophenyl)azetidine hydrochloride in preclinical studies aimed at identifying novel therapeutic interventions. For example, researchers have investigated its efficacy as an inhibitor of vascular endothelial growth factor (VEGF) receptors, which play a crucial role in angiogenesis and tumor growth. The compound's ability to modulate these pathways has positioned it as a promising candidate for further clinical development.

The synthesis of 2-(4-bromophenyl)azetidine hydrochloride involves multi-step organic transformations, often starting from readily available precursors such as 4-bromoaniline and azetidinone derivatives. The introduction of the bromine atom at the phenyl ring is typically achieved through electrophilic aromatic substitution reactions, while the azetidine ring is constructed via cyclization or nucleophilic addition strategies. These synthetic methodologies highlight the compound's accessibility for medicinal chemists seeking to explore derivatives with tailored biological activities.

In conclusion, 2-(4-bromophenyl)azetidine hydrochloride (CAS No. 1467062-15-2) represents a versatile building block in pharmaceutical research. Its unique structural features, combined with its favorable physicochemical properties, make it an invaluable asset in drug discovery programs targeting diverse therapeutic areas. As computational and experimental methodologies continue to evolve, this compound will likely remain at the forefront of medicinal chemistry innovation.